Cas no 2166632-27-3 (5-(bromomethyl)dispiro2.0.4^{4}.1^{3}nonane)

• Product Name: 5-(bromomethyl)dispiro2.0.4^{4}.1^{3}nonane
• CAS No: 2166632-27-3
• MF: C₁₀H₁₅Br
• MW: 215.130102396011
• CID: 5907239
• PubChem ID: 165529217
• Update Time: 2025-07-09

5-(bromomethyl)dispiro2.0.4^{4}.1^{3}nonane Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)dispiro2.0.4^{4}.1^{3}nonane
• EN300-1461766
• 2166632-27-3
• 5-(bromomethyl)dispiro[2.0.4^{4}.1^{3}]nonane

• Inchi： 1S/C10H15Br/c11-6-8-2-1-3-10(8)7-9(10)4-5-9/h8H,1-7H2
• InChI Key： FVWWXFQXYFFFQU-UHFFFAOYSA-N
• SMILES： BrCC1CCCC21CC12CC1

Computed Properties

• Exact Mass: 214.03571g/mol
• Monoisotopic Mass: 214.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Additional information on 5-(bromomethyl)dispiro2.0.4^{4}.1^{3}nonane

5-(Bromomethyl)Dispiro[2.0.4^{4}.1^{3}]Nonane: A Comprehensive Overview

The compound with CAS No 2166632-27-3, commonly referred to as 5-(bromomethyl)dispiro[2.0.4^{4}.1^{3}]nonane, is a highly specialized organic molecule with unique structural and chemical properties. This compound belongs to the class of spiro compounds, which are characterized by the presence of two or more rings joined by a single atom, typically carbon. The dispiro designation in its name indicates the presence of two spiro junctions within the molecule, adding complexity to its structure and potentially influencing its reactivity and applications.

Recent advancements in organic chemistry have shed light on the synthesis and characterization of spiro compounds like 5-(bromomethyl)dispiro[2.0.4^{4}.1^{3}]nonane. Researchers have employed various methodologies, including ring-closing metathesis and intramolecular cyclization, to construct such complex architectures. The bromomethyl group attached at the fifth position of the molecule introduces additional functionality, making it a valuable substrate for further chemical transformations.

The structural uniqueness of 5-(bromomethyl)dispiro[2.0.4^{4}.1^{3}]nonane has drawn attention from materials scientists and pharmacologists alike. In materials science, spiro compounds are known for their potential in creating novel materials with tailored mechanical and electronic properties. For instance, recent studies have explored the use of such molecules in the development of advanced polymers and liquid crystals, where their rigid frameworks can impart desirable physical characteristics.

In the field of pharmacology, the bromomethyl group in 5-(bromomethyl)dispiro[2.0.4^{4}.1^{3}]nonane serves as a reactive site for bioconjugation reactions. This makes the compound a promising candidate for drug delivery systems and targeted therapies. By leveraging modern medicinal chemistry techniques, researchers have successfully incorporated this molecule into drug scaffolds, demonstrating its potential in combating various diseases.

Moreover, the synthesis of 5-(bromomethyl)dispiro[2.0.4^{4}.1^{3}]nonane has been optimized through green chemistry principles, reducing environmental impact while maintaining high yields and purity levels. This aligns with global efforts to promote sustainable chemical practices and underscores the importance of eco-friendly methodologies in contemporary research.

Looking ahead, ongoing investigations into the electronic properties of 5-(bromomethyl)dispiro[2.0.4^{4}.1^{3}]nonane are paving the way for its application in optoelectronic devices such as organic light-emitting diodes (OLEDs). The molecule's ability to modulate electron transport properties makes it a compelling candidate for enhancing device efficiency and performance.

In conclusion, 5-(bromomethyl)dispiro[2.0.4^{4}.1^{3}]nonane (CAS No 2166632-27-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, functional groups, and reactivity continue to inspire innovative research directions, solidifying its role as a significant player in modern organic chemistry.